Cas no 54677-53-1 (2-Methylpyrrolidine hydrochloride)

• Product Name: 2-Methylpyrrolidine hydrochloride
• CAS No: 54677-53-1
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD08274961
• CID: 830140
• PubChem ID: 21907341
• Update Time: 2025-11-01

2-Methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrrolidine hydrochloride
• 2-METHYLPYRROLIDINE HCL
• 2-Methyl-pyrrolidine hydrochloride
• 2-METHYLPYRROLIDINEHYDROCHLORIDE
• PubChem11115
• PubChem11112
• 2-Methylpyrrolidine, HCl
• JNEIFWYJFOEKIM-UHFFFAOYSA-N
• WT82402
• VP60162
• TRA0058249
• TRA0031153
• VP60260
• RP19443
• AB44503
• SY042657
• BC208988
• SY019
• SCHEMBL238776
• Z1274177652
• SY019809
• MFCD08274961
• 54677-53-1
• 2-Methylpyrrolidine--hydrogen chloride (1/1)
• EN300-95458
• 2-methylpyrrolidine;hydrochloride
• SY019821
• MFCD06796611
• MFCD06796610
• AS-38197
• AB29489
• AC-626
• AKOS015961911
• J-510099
• SB15906
• CS-0051829
• AB29488
• M2124
• DB-014122
• DTXSID40619872

• MDL： MFCD08274961
• Inchi： 1S/C5H11N.ClH/c1-5-3-2-4-6-5;/h5-6H,2-4H2,1H3;1H
• InChI Key： JNEIFWYJFOEKIM-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1C

Computed Properties

• Exact Mass: 121.06600
• Monoisotopic Mass: 121.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 12.03000
• LogP: 1.88910
• Vapor Pressure: No data available

2-Methylpyrrolidine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： 26-36
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Methylpyrrolidine hydrochloride

Introduction to 2-Methylpyrrolidine Hydrochloride (CAS No. 54677-53-1)

2-Methylpyrrolidine hydrochloride, also known by its CAS number 54677-53-1, is a compound of significant interest in various fields of chemistry and pharmacology. This compound, which belongs to the class of heterocyclic compounds, has garnered attention due to its unique chemical properties and potential applications in drug development, material science, and industrial processes.

The structure of 2-methylpyrrolidine hydrochloride consists of a pyrrolidine ring with a methyl group attached at the second position, along with a hydrochloric acid moiety. This arrangement imparts the compound with distinct physical and chemical properties, making it versatile for different uses. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

One of the most notable aspects of 2-methylpyrrolidine hydrochloride is its ability to act as a catalyst in certain chemical reactions. Researchers have explored its potential in asymmetric synthesis, where it has shown promise in enhancing the efficiency and selectivity of reactions. This has led to its consideration in the development of novel drug delivery systems and advanced materials.

In terms of applications, 2-methylpyrrolidine hydrochloride has found utility in the synthesis of complex organic molecules, including those with therapeutic potential. Its role as a building block in organic chemistry has been underscored by recent advancements in medicinal chemistry, where it is used to construct bioactive scaffolds for drug candidates.

Moreover, the compound's stability under various reaction conditions makes it an attractive option for industrial processes. Studies have demonstrated its compatibility with a wide range of reagents and solvents, further expanding its applicability across different sectors.

The synthesis of 2-methylpyrrolidine hydrochloride involves several methods, including alkylation and cyclization reactions. Recent research has focused on optimizing these processes to improve yield and reduce costs, making it more accessible for large-scale production.

In conclusion, 2-methylpyrrolidine hydrochloride (CAS No. 54677-53-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and versatility continue to make it a subject of interest for researchers aiming to explore new frontiers in chemistry and pharmacology.